Cas no 2285-29-2 (1,1'-Biphenyl, 2,6-difluoro-)

1,1'-Biphenyl, 2,6-difluoro- is a fluorinated biphenyl derivative characterized by its two fluorine substituents at the 2 and 6 positions of one phenyl ring. This structural modification enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The fluorine atoms contribute to increased stability, improved lipophilicity, and resistance to metabolic degradation, which are advantageous in fine chemical applications. Its rigid biphenyl core also facilitates the construction of conjugated systems, useful in optoelectronic materials. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results.

1,1'-Biphenyl, 2,6-difluoro- structure

Product Name:1,1'-Biphenyl, 2,6-difluoro-

CAS No:2285-29-2

MF:C₁₂H₈F₂

MW:190.188730239868

CID:1411990

PubChem ID:13022389

Update Time:2025-05-25

1,1'-Biphenyl, 2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

- 1,1'-Biphenyl, 2,6-difluoro-
- 1,3-difluoro-2-phenylbenzene
- 2285-29-2
- SCHEMBL5390122
- 2,6-Difluoro-1,1'-biphenyl
- MFCD14701760
- DTXSID00515442
- 2,6-difluorobiphenyl
- Inchi： 1S/C12H8F2/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8H
- InChI Key： WTUKEAUROZESDP-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1C1C=CC=CC=1)F

Computed Properties

Exact Mass: 190.05944
Monoisotopic Mass: 190.05940658g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1,1'-Biphenyl, 2,6-difluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011002925-250mg	2,6-Difluorobiphenyl	2285-29-2	97%	250mg	$499.20	2023-09-02
Alichem	A011002925-500mg	2,6-Difluorobiphenyl	2285-29-2	97%	500mg	$839.45	2023-09-02
Alichem	A011002925-1g	2,6-Difluorobiphenyl	2285-29-2	97%	1g	$1445.30	2023-09-02

1,1'-Biphenyl, 2,6-difluoro- Related Literature

1. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 2,6-difluoro-

Recent Advances in the Application of 1,1'-Biphenyl, 2,6-difluoro- (CAS: 2285-29-2) in Chemical Biology and Pharmaceutical Research

The compound 1,1'-Biphenyl, 2,6-difluoro- (CAS: 2285-29-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1,1'-Biphenyl, 2,6-difluoro- as a key intermediate in the synthesis of novel fluorinated aromatic compounds. Its biphenyl core and fluorine substituents make it a valuable scaffold for designing molecules with enhanced metabolic stability and bioavailability. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various disease-related proteins, including kinases and G-protein-coupled receptors (GPCRs).

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of 1,1'-Biphenyl, 2,6-difluoro- in the synthesis of potent and selective inhibitors of the epidermal growth factor receptor (EGFR). The study reported that derivatives of this compound exhibited nanomolar affinity for EGFR mutants associated with non-small cell lung cancer (NSCLC), suggesting its potential as a lead compound for targeted cancer therapies.

Another significant application of 1,1'-Biphenyl, 2,6-difluoro- has been explored in the field of positron emission tomography (PET) imaging. A recent study in ACS Chemical Biology described the incorporation of this compound into radiolabeled probes for imaging amyloid-beta plaques in Alzheimer's disease. The fluorine atoms in the compound allowed for easy incorporation of the radioisotope fluorine-18, making it a promising candidate for diagnostic applications.

From a synthetic chemistry perspective, advances in the preparation of 1,1'-Biphenyl, 2,6-difluoro- have been reported in Organic Letters (2024). Researchers developed a novel palladium-catalyzed cross-coupling method that significantly improved the yield and purity of the compound, addressing previous challenges in its large-scale production. This methodological breakthrough is expected to facilitate broader exploration of its applications in medicinal chemistry.

In conclusion, 1,1'-Biphenyl, 2,6-difluoro- (CAS: 2285-29-2) has emerged as a versatile building block in pharmaceutical research, with demonstrated applications in drug discovery, diagnostic imaging, and synthetic methodology development. Its unique structural features continue to inspire innovative research across multiple therapeutic areas. Future studies are expected to further explore its potential in addressing unmet medical needs, particularly in oncology and neurodegenerative diseases.